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Compound of Interest

Compound Name: 3-(4-Nitrophenoxy)propan-1-amine

CAS No.: 100841-04-1

Cat. No.: B172640

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for 3-(4-Nitrophenoxy)propan-1-amine, including its

synthesis, physical properties, and biological activity, is limited in publicly accessible scientific

literature. This guide has been compiled based on available chemical information and

predictive models for structurally related compounds. All experimental protocols and

quantitative data should be considered hypothetical and require experimental validation.

Molecular Structure and Chemical Identifiers
3-(4-Nitrophenoxy)propan-1-amine is an organic compound featuring a 4-nitrophenoxy

moiety connected to a propyl amine chain. The molecule's structure, with an electron-

withdrawing nitro group and a basic primary amine, suggests a potential for diverse chemical

reactivity and makes it a subject of interest in medicinal chemistry and material science.
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Identifier Value Source

IUPAC Name
3-(4-nitrophenoxy)propan-1-

amine
-

CAS Number 100841-04-1

Synonyms

1-Propanamine, 3-(4-

nitrophenoxy)-; 1-(3-

Aminopropoxy)-4-nitrobenzene

Molecular Formula C₉H₁₂N₂O₃

Molecular Weight 196.20 g/mol

Canonical SMILES
C1=CC(=CC=C1OCCCN)--

INVALID-LINK--[O-]
-

InChI

InChI=1S/C9H12N2O3/c10-4-

1-5-14-9-2-6-8(7-3-

9)11(12)13/h2-3,6-7H,1,4-

5,10H2

-

InChIKey Not Available -

Physicochemical Data
Experimentally determined physicochemical properties of 3-(4-Nitrophenoxy)propan-1-amine
are not readily available. The following table summarizes computed properties that can inform

handling, storage, and experimental design.
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Property Value Source

XLogP3 1.7

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 4

Topological Polar Surface Area 81.1 Å²

Exact Mass 196.08479225

Monoisotopic Mass 196.08479225

Spectroscopic Analysis (Predicted)
While experimental spectra are not available, the expected spectral characteristics can be

predicted based on the molecular structure.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons (δ 7.0-8.3 ppm), the methylene protons of the propyl chain (δ 2.0-4.5 ppm), and the

amine protons (variable, often a broad singlet). The protons on the carbon adjacent to the

oxygen and nitrogen atoms would be the most downfield among the aliphatic signals.

¹³C NMR: The carbon NMR spectrum would display signals for the aromatic carbons (δ 115-

165 ppm), with the carbon attached to the nitro group being significantly downfield. The

aliphatic carbons would appear in the upfield region (δ 25-70 ppm).

Infrared (IR) Spectroscopy: Key vibrational bands would include strong asymmetric and

symmetric stretches for the N-O bonds of the nitro group (around 1520 and 1345 cm⁻¹), N-H

stretching of the primary amine (a doublet around 3300-3400 cm⁻¹), and C-O-C stretching of

the ether linkage (around 1250 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion

peak [M]⁺ at m/z 196. Fragmentation would likely involve cleavage of the ether bond and

loss of the nitro group.
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Experimental Protocols (Hypothetical)
A definitive, published synthesis protocol for 3-(4-Nitrophenoxy)propan-1-amine is not

available. A plausible synthetic approach would involve a Williamson ether synthesis to form

the ether linkage, followed by functional group transformation to introduce the amine.

General Synthesis Workflow

Starting Materials
Synthesis

4-Nitrophenol

Williamson Ether Synthesis

3-Halo-1-propanol
(e.g., 3-bromo-1-propanol)

3-(4-Nitrophenoxy)propan-1-olBase Amination Strategy
(e.g., via mesylate/azide) 3-(4-Nitrophenoxy)propan-1-amine

1. MsCl, Et3N
2. NaN3

3. Reduction

Click to download full resolution via product page

Caption: A potential synthetic pathway for 3-(4-Nitrophenoxy)propan-1-amine.

Detailed Hypothetical Methodology
Step 1: Synthesis of 3-(4-Nitrophenoxy)propan-1-ol

In a round-bottom flask, dissolve 4-nitrophenol (1.0 eq) in a suitable polar aprotic solvent

such as acetone or DMF.

Add a base, for example, anhydrous potassium carbonate (1.5 eq), to the solution and stir.

To this suspension, add 3-bromo-1-propanol (1.1 eq) dropwise.

Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography

(TLC).

Upon completion, cool the mixture to room temperature, filter off the inorganic salts, and

remove the solvent under reduced pressure.
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The resulting crude product can be purified by column chromatography on silica gel.

Step 2: Synthesis of 3-(4-Nitrophenoxy)propan-1-amine

Dissolve the purified 3-(4-nitrophenoxy)propan-1-ol (1.0 eq) in a chlorinated solvent like

dichloromethane (DCM) under an inert atmosphere.

Add triethylamine (1.5 eq) and cool the mixture to 0 °C.

Add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature at 0 °C.

Allow the reaction to warm to room temperature and stir until TLC indicates the consumption

of the starting material.

Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium

sulfate, and concentrate to yield the crude mesylate.

Dissolve the crude mesylate in DMF and add sodium azide (2.0 eq). Heat the mixture (e.g.,

to 80 °C) and stir for several hours.

After the reaction is complete, cool to room temperature, pour into water, and extract with a

suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic extracts, dry, and concentrate to obtain the crude azide

intermediate.

Reduce the azide to the primary amine. A common method is catalytic hydrogenation using

palladium on carbon (Pd/C) under a hydrogen atmosphere or using a reducing agent like

lithium aluminum hydride (LiAlH₄) in an appropriate solvent.

After the reduction is complete, work up the reaction accordingly and purify the final product,

3-(4-Nitrophenoxy)propan-1-amine, by column chromatography or crystallization.

Biological Activity and Potential Applications
There is no specific data on the biological activity or signaling pathway modulation by 3-(4-
Nitrophenoxy)propan-1-amine. However, compounds containing the nitrophenoxy moiety

have been investigated for various pharmacological purposes. The primary amine group
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provides a site for further chemical modification, allowing for the generation of a library of

derivatives for structure-activity relationship (SAR) studies.

Logical Workflow for Compound Evaluation

3-(4-Nitrophenoxy)propan-1-amine

Purity & Structural Confirmation
(NMR, MS, HPLC)

Primary Biological Screening
(Target-based or Phenotypic)

Hit Validation & Dose-Response

Identified Hit

Structure-Activity Relationship
(SAR) Studies

Lead Candidate Selection

Click to download full resolution via product page

Caption: A simplified logical workflow for the initial evaluation of a novel chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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